(4Z)-4-(1-{[2-(5-fluoro-1H-indol-3-yl)ethyl]amino}ethylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 4-[N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-C-methylcarbonimidoyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C22H21FN4O/c1-14(21-15(2)26-27(22(21)28)18-6-4-3-5-7-18)24-11-10-16-13-25-20-9-8-17(23)12-19(16)20/h3-9,12-13,25-26H,10-11H2,1-2H3
• InChI Key: JKEQHFIYIYPGHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(=NCCC3=CNC4=C3C=C(C=C4)F)C

Description

This compound belongs to the pyrazol-3-one family, characterized by a five-membered heterocyclic ring with two adjacent nitrogen atoms. Its structure features a (4Z)-configuration at the ethylidene moiety, a 5-methyl group, a 2-phenyl substituent, and a 5-fluoroindole-ethylamino side chain (Figure 1).

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Pyrazol-3-one derivatives exhibit diverse bioactivity depending on substituent patterns. Below is a comparative analysis with structurally related compounds (Table 1):

Compound	Key Substituents	Molecular Formula	Molecular Mass (g/mol)	Notable Features
Target Compound	5-fluoroindole-ethylamino, 5-methyl, 2-phenyl	Not provided	Not provided	Indole moiety for aromatic interactions; fluorine enhances stability
(4Z)-2-(4-Fluorophenyl)-5-methyl-4-(1-{[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]amino}ethylidene)-...	4-fluorophenyl, triazole-methylphenylamino	C₂₁H₁₉FN₆O	390.42	Triazole enhances hydrogen bonding; fluorophenyl increases electron-withdrawing effects
(4Z)-5-(4-methoxyphenyl)-2-(4-nitrophenyl)-4-(imidazolylethylamino)ethylidene-...	4-nitrophenyl (electron-withdrawing), 4-methoxyphenyl (electron-donating), imidazole	Not provided	Not provided	Nitro group may improve binding affinity; methoxy enhances solubility
(4Z)-1-phenyl-3-(trifluoromethyl)-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-...	Dual trifluoromethyl groups on pyrazolone and aniline	C₁₈H₁₁F₆N₃O	399.29	High lipophilicity; predicted pKa ~3.44 (weak acid)

Key Observations:

• Fluorine-Containing Analogues : The target compound’s 5-fluoroindole group shares similarities with the 4-fluorophenyl substituent in , both likely improving metabolic stability and membrane permeability. However, the indole’s planar structure may offer stronger π-π stacking than the triazole in .
• Trifluoromethyl Effects : The dual trifluoromethyl groups in significantly increase hydrophobicity and electron-withdrawing character, which may improve target selectivity but reduce aqueous solubility compared to the target compound .

Predicted Physicochemical Properties

• Lipophilicity : The trifluoromethyl groups in (LogP ~4.5 predicted) suggest higher lipophilicity than the target compound, which may balance indole’s hydrophobicity with the pyrazolone’s polarity.
• Acid-Base Behavior: The target compound’s pyrazolone ring (pKa ~6–8 typical for enolic OH) contrasts with ’s weakly acidic pKa (~3.44), influencing ionization and bioavailability .